![molecular formula C18H20ClN3O2 B2996217 N-(2-Amino-1-naphthalen-2-ylethyl)-2,4-dimethyl-1,3-oxazole-5-carboxamide;hydrochloride CAS No. 1827399-56-3](/img/structure/B2996217.png)
N-(2-Amino-1-naphthalen-2-ylethyl)-2,4-dimethyl-1,3-oxazole-5-carboxamide;hydrochloride
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Description
N-(2-Amino-1-naphthalen-2-ylethyl)-2,4-dimethyl-1,3-oxazole-5-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C18H20ClN3O2 and its molecular weight is 345.83. The purity is usually 95%.
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Scientific Research Applications
Naphthalene Derivatives in Scientific Research
Synthesis and Evaluation of Dyes : A study by Kiakhani et al. (2009) involved synthesizing novel monoazo disperse dyes based on N-carboxylic acid-1,8-naphthalimides. The dyes showed excellent heat fastness and good wash and rubbing fastness on poly(ethylene terephthalate) fabrics, indicating potential applications in textile industries (Kiakhani et al., 2009).
Anticancer Agents : Mooney et al. (2010) synthesized a series of N-(ferrocenyl)naphthoyl amino acid esters and evaluated them as anticancer agents. Some compounds showed a strong anti-proliferative effect, suggesting their potential as therapeutic agents (Mooney et al., 2010).
Fluorescent Probes and Sensors : Phatangare et al. (2013) developed novel fluorescent 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives. These compounds were found to be fluorescent and could potentially serve as fluorescent probes for biological and chemical sensing applications (Phatangare et al., 2013).
Autoxidation Reactions : Kudlich et al. (1999) investigated the autoxidation reactions of substituted o-aminohydroxybenzenes and o-aminohydoxynaphthalenes, which are products of the anaerobic reduction of azo dyes. This study helps in understanding the environmental fate and degradation pathways of naphthalene-based compounds (Kudlich et al., 1999).
Properties
IUPAC Name |
N-(2-amino-1-naphthalen-2-ylethyl)-2,4-dimethyl-1,3-oxazole-5-carboxamide;hydrochloride |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H19N3O2.ClH/c1-11-17(23-12(2)20-11)18(22)21-16(10-19)15-8-7-13-5-3-4-6-14(13)9-15;/h3-9,16H,10,19H2,1-2H3,(H,21,22);1H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIRYYGATFNQQFT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=N1)C)C(=O)NC(CN)C2=CC3=CC=CC=C3C=C2.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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